Cas no 14504-60-0 (5'-O-Methylthymidine)

• Product Name: 5'-O-Methylthymidine
• CAS No: 14504-60-0
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 120465
• PubChem ID: 14483474
• Update Time: 2025-04-18

5'-O-Methylthymidine Chemical and Physical Properties

Names and Identifiers

• Thymidine, 5'-O-methyl-
• 1-[(2R,4S,5R)-4-hydroxy-5-(methoxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 5'-O-METHYLTHYMIDINE
• 5A'A inverted exclamation markA'A-O-Methyl-D-thymidine
• 5A'A inverted exclamation markA'A-O-METHYLTHYMIDINE
• 5'-O-methyl-thymidin
• O5'-methyl-thymidine
• Thymidine,5'-O-methyl
• 5'-O-Methyl-D-thymidine
• 1-((2R,4S,5R)-4-hydroxy-5-(methoxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 14504-60-0
• DTXSID20560858
• 5/'-o-Methylthymidine
• SCHEMBL135209
• Q27466016
• 5'-Methylthymidine
• 5'-O-Methylthymidine

• Inchi： 1S/C11H16N2O5/c1-6-4-13(11(16)12-10(6)15)9-3-7(14)8(18-9)5-17-2/h4,7-9,14H,3,5H2,1-2H3,(H,12,15,16)/t7-,8+,9+/m0/s1
• InChI Key： KTCKNHCDUKONFQ-DJLDLDEBSA-N
• SMILES： O1[C@H](COC)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 256.10600
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.4 g/l) (25 º C),
• PSA: 93.55000
• LogP: -0.86020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides